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Compound of Interest

Compound Name: Scutebata G

Cat. No.: B1179327 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Scutebata G, a neoclerodane

diterpenoid isolated from Scutellaria barbata. This document summarizes its chemical

properties, available biological data, and insights into its potential mechanisms of action.

Core Chemical and Physical Data
Scutebata G is a naturally occurring compound that has been identified and characterized. The

fundamental physicochemical properties of Scutebata G are detailed below.

Property Value Reference

CAS Number 1207181-63-2 [1]

Molecular Formula C35H39NO11

Molecular Weight 649.68 g/mol

Biological Activity and Potential Therapeutic
Relevance
While specific biological activity data for Scutebata G is limited in publicly accessible literature,

related compounds from Scutellaria barbata have demonstrated significant cytotoxic and anti-
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tumor activities. Research on diterpenoids from this plant suggests a potential role in cancer

therapy through the induction of apoptosis and modulation of key signaling pathways.

One study on Scutebata A, a related compound, showed weak cytotoxic activity against the

SK-BR-3 human breast cancer cell line with an IC50 value of 15.2 μM.[2] The broader family of

neoclerodane diterpenoids from Scutellaria barbata has been shown to induce tumor-selective

cytotoxicity.

Experimental Protocols
The isolation and characterization of Scutebata G involve standard natural product chemistry

techniques. While a detailed, step-by-step protocol for Scutebata G is not available, the

general methodology can be inferred from the primary literature describing the isolation of

related compounds.

General Isolation and Purification Workflow:

The following diagram outlines a typical workflow for the isolation of neoclerodane diterpenoids

from Scutellaria barbata.
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Plant Material (Scutellaria barbata)

Extraction (e.g., with ethanol or methanol)

Partitioning (e.g., with ethyl acetate and water)

Column Chromatography (e.g., silica gel)

Further Chromatographic Separation (e.g., Sephadex LH-20, preparative HPLC)

Isolation of Pure Compounds (including Scutebata G)

Click to download full resolution via product page

A generalized workflow for the isolation of Scutebata G.

Structure Elucidation:

The chemical structure of Scutebata G was likely determined using a combination of

spectroscopic techniques, including:

High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS): To determine the

elemental composition and molecular weight.

1D and 2D Nuclear Magnetic Resonance (NMR) Spectroscopy: (¹H, ¹³C, COSY, HSQC,

HMBC) to elucidate the connectivity of atoms and the stereochemistry of the molecule.
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Signaling Pathways
The precise signaling pathways modulated by Scutebata G have not been explicitly detailed in

the available literature. However, studies on extracts and other diterpenoids from Scutellaria

barbata suggest potential involvement in apoptosis-related pathways.

Hypothesized Signaling Pathway Involvement:

The diagram below illustrates a potential mechanism of action for diterpenoids from Scutellaria

barbata, leading to cancer cell apoptosis.
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A simplified diagram of potential anti-cancer activity.

Further research is required to delineate the specific molecular targets and signaling cascades

affected by Scutebata G. This will be crucial for understanding its therapeutic potential and for

the rational design of future drug development studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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